Cas no 881381-12-0 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbaldehyde)

• Product name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbaldehyde
• CAS No: 881381-12-0
• MF: C₁₁H₁₅BO₃S
• MW: 238.111002206802
• MDL: MFCD12756464
• CID: 582144
• PubChem ID: 46739783

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbaldehyde
• 2-ForMylthiophene-4-boronic acid pinacol ester
• 2-Thiophenecarboxaldehyde,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIOPHENE-2-CARBALDEHYDE,
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophenecarbaldehyde
• B-5391
• 2-Formylthiophene-4-boronic acid, pinacol ester
• AMTB826
• TWTLMECTLHOTSN-UHFFFAOYSA-N
• FCH2806489
• OR310486
• AX8239706
• ST24042902
• SCHEMBL551550
• DTXSID30675366
• MFCD12756464
• A862310
• AS-2855
• AKOS016000285
• FT-0763825
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbaldehyde
• 881381-12-0
• C76906
• EN300-247264
• DA-22631

• MDL： MFCD12756464
• Inchi： 1S/C11H15BO3S/c1-10(2)11(3,4)15-12(14-10)8-5-9(6-13)16-7-8/h5-7H,1-4H3
• InChI Key： TWTLMECTLHOTSN-UHFFFAOYSA-N
• SMILES： S1C(C([H])=O)=C([H])C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)=C1[H]

Computed Properties

• Exact Mass: 238.08300
• Monoisotopic Mass: 238.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8

Experimental Properties

• PSA: 63.77000
• LogP: 1.85980

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbaldehyde Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes